Cas no 140460-42-0 (2-Butenoic acid,2-methyl-,(6R,7R,8R,13S)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-ylester, (2E)-)

2-Butenoic acid,2-methyl-,(6R,7R,8R,13S)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-ylester, (2E)- structure

140460-42-0 structure

Product Name:2-Butenoic acid,2-methyl-,(6R,7R,8R,13S)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-ylester, (2E)-

CAS No:140460-42-0

MF:C₂₈H₃₄O₈

MW:498.564769268036

CID:178238

PubChem ID:23259948

Update Time:2025-04-19

2-Butenoic acid,2-methyl-,(6R,7R,8R,13S)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-ylester, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid,2-methyl-,(6R,7R,8R,13S)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-ylester, (2E)-
- Heteroclitin C
- 2-Butenoic acid,2-methyl-,(6R,7R,8R,13S)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]
- (-)-Heteroclitin C
- 2-Butenoicacid, 2-methyl-,5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-ylester, stereoisomer
- Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxole, 2-butenoicacid deriv.
- (2E)-2-Methyl-2-butenoic acid (6R,7R,8R,13aS)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-yl ester
- 140460-42-0
- FS-7939
- AKOS040761832
- Heteroclitin B
- HY-N8622A
- CS-0148747
- GLXC-16538
- [(9S,10S,11S)-3,4,5,19-Tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-yl] (Z)-2-methylbut-2-enoate
- Inchi： 1S/C28H34O8/c1-9-14(2)28(29)36-23-16(4)15(3)10-17-11-19(30-5)24(31-6)26(32-7)21(17)22-18(23)12-20-25(27(22)33-8)35-13-34-20/h9,11-12,15-16,23H,10,13H2,1-8H3/b14-9-/t15-,16-,23-/m0/s1
- InChI Key： PZUDCPSZWPLXKT-GGECRKIHSA-N
- SMILES： O(C(/C(=C\C)/C)=O)[C@@H]1C2C=C3C(=C(C=2C2C(=C(C(=CC=2C[C@H](C)[C@@H]1C)OC)OC)OC)OC)OCO3

Computed Properties

Exact Mass: 498.22536804g/mol
Monoisotopic Mass: 498.22536804g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 36
Rotatable Bond Count: 7
Complexity: 786
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.8
Topological Polar Surface Area: 81.7Å²

Experimental Properties

Color/Form: Cryst.
Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (2.2E-4 g/L) (25 ºC),

2-Butenoic acid,2-methyl-,(6R,7R,8R,13S)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-ylester, (2E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H98550-5mg	Heteroclitin C	140460-42-0	,HPLC≥95%	5mg	¥3628.0	2023-09-07
TargetMol Chemicals	TN4208-5 mg	Heteroclitin C	140460-42-0	98%	5mg	￥ 3,520	2023-07-11
TargetMol Chemicals	TN4208-1 mL * 10 mM (in DMSO)	Heteroclitin C	140460-42-0	98%	1 mL * 10 mM (in DMSO)	￥ 3620	2023-09-15
TargetMol Chemicals	TN4208-5mg	Heteroclitin C	140460-42-0		5mg	￥ 3520	2024-07-20
TargetMol Chemicals	TN4208-1 ml * 10 mm	Heteroclitin C	140460-42-0		1 ml * 10 mm	￥ 3620	2024-07-20